(E)-3-[4-(benzyloxy)phenyl]-1-[4-(2-methoxyphenyl)piperazino]-2-propen-1-one

• IUPAC Name: (E)-1-[4-(2-methoxyphenyl)piperazin-1-yl]-3-(4-phenylmethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C27H28N2O3/c1-31-26-10-6-5-9-25(26)28-17-19-29(20-18-28)27(30)16-13-22-11-14-24(15-12-22)32-21-23-7-3-2-4-8-23/h2-16H,17-21H2,1H3/b16-13+
• InChI Key: XSNFSKAUNKPMCR-DTQAZKPQSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)C=CC3=CC=C(C=C3)OCC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)/C=C/C3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C27H28N2O3
• Molecular Weight: 428.5 g/mol

Description

(E)-3-[4-(benzyloxy)phenyl]-1-[4-(2-methoxyphenyl)piperazino]-2-propen-1-one, commonly known as EBPPM, is a novel synthetic compound with potential applications in scientific research. It has been found to have a variety of biochemical and physiological effects, as well as advantages and limitations for lab experiments.

Scientific Research Applications

EBPPM has a variety of potential applications in scientific research. It has been studied for its potential to inhibit the growth of certain cancer cells, and it has also been studied for its ability to inhibit the growth of certain bacteria. Additionally, EBPPM has been studied for its potential to act as a neuromodulator, as it has been found to interact with the neurotransmitter serotonin.

Mechanism of Action

The exact mechanism of action of EBPPM is still under investigation. However, it is believed to work by modulating the activity of certain receptors, such as serotonin receptors, in the body. Additionally, it is believed to interact with certain enzymes, such as the enzyme monoamine oxidase, which is involved in the metabolism of certain neurotransmitters.
Biochemical and Physiological Effects
EBPPM has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain cancer cells, as well as certain bacteria. Additionally, it has been found to interact with certain receptors, such as serotonin receptors, and enzymes, such as monoamine oxidase. It has also been found to have an effect on certain hormones, such as cortisol, and to have an effect on inflammation.

Advantages and Limitations for Lab Experiments

EBPPM has a variety of advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize, which makes it a convenient compound to use in experiments. Additionally, it has been found to have a variety of effects on biochemical and physiological processes, which makes it a useful tool for studying these processes. However, there are also some limitations to its use in experiments. For example, it has been found to be toxic to certain cells, which limits its use in certain experiments. Additionally, its effects on certain biochemical and physiological processes are still not fully understood, which limits its use in certain experiments.

Future Directions

There are a number of potential future directions for EBPPM research. One potential direction is to further investigate its potential to inhibit the growth of certain cancer cells and certain bacteria. Additionally, further research could be conducted to better understand its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be conducted to explore its potential to act as a neuromodulator and its potential to interact with certain receptors and enzymes. Finally, further research could be conducted to explore the potential advantages and limitations of using EBPPM in lab experiments.

Synthesis Methods

EBPPM is synthesized via a multi-step reaction process. The first step is the reaction of 4-benzyloxybenzaldehyde with 2-methoxyphenylpiperazine in a solvent such as acetonitrile. This reaction results in the formation of the intermediate compound, 4-benzyloxy-2-methoxyphenylpiperazine. The intermediate compound is then reacted with ethyl acrylate in the presence of a base, such as potassium carbonate, to produce the desired compound, EBPPM.